Cas no 446254-84-8 (BENZENE, 1,2,3-TRIBROMO-5-(2,5-DIBROMOPHENOXY)-)
446254-84-8 structure
Product Name:BENZENE, 1,2,3-TRIBROMO-5-(2,5-DIBROMOPHENOXY)-
CAS No:446254-84-8
MF:C12H5Br5O
MW:564.687499761581
CID:3365529
PubChem ID:86208554
Update Time:2025-04-21
BENZENE, 1,2,3-TRIBROMO-5-(2,5-DIBROMOPHENOXY)- Chemical and Physical Properties
Names and Identifiers
-
- BENZENE, 1,2,3-TRIBROMO-5-(2,5-DIBROMOPHENOXY)-
- 3I2QO8WHXJ
- 2,3',4',5,5'-Pentabromodiphenyl ether
- Q27257239
- BDE-124
- DTXSID20879932
- UNII-3I2QO8WHXJ
- 446254-84-8
- PBDE 124
-
- Inchi: 1S/C12H5Br5O/c13-6-1-2-8(14)11(3-6)18-7-4-9(15)12(17)10(16)5-7/h1-5H
- InChI Key: FGHJTAAHIFEHLT-UHFFFAOYSA-N
- SMILES: C1(Br)=CC(OC2=CC(Br)=CC=C2Br)=CC(Br)=C1Br
Computed Properties
- Exact Mass: 563.622
- Monoisotopic Mass: 559.626
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2A^2
- XLogP3: 6.9
BENZENE, 1,2,3-TRIBROMO-5-(2,5-DIBROMOPHENOXY)- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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